Cas no 1019498-87-3 ((oxolan-3-ylmethyl)(propan-2-yl)amine)
(oxolan-3-ylmethyl)(propan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- (oxolan-3-ylmethyl)(propan-2-yl)amine
- Isopropyl-(tetrahydro-furan-3-ylmethyl)-amine
-
- Inchi: 1S/C8H17NO/c1-7(2)9-5-8-3-4-10-6-8/h7-9H,3-6H2,1-2H3
- InChI Key: UTRIWBGYRQZFNK-UHFFFAOYSA-N
- SMILES: O1CCC(CNC(C)C)C1
(oxolan-3-ylmethyl)(propan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O307776-100mg |
(oxolan-3-ylmethyl)(propan-2-yl)amine |
1019498-87-3 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | O307776-500mg |
(oxolan-3-ylmethyl)(propan-2-yl)amine |
1019498-87-3 | 500mg |
$ 475.00 | 2022-06-03 | ||
| TRC | O307776-1g |
(oxolan-3-ylmethyl)(propan-2-yl)amine |
1019498-87-3 | 1g |
$ 730.00 | 2022-06-03 | ||
| Life Chemicals | F8883-2310-0.25g |
(oxolan-3-ylmethyl)(propan-2-yl)amine |
1019498-87-3 | 95%+ | 0.25g |
$647.0 | 2023-09-05 | |
| Life Chemicals | F8883-2310-0.5g |
(oxolan-3-ylmethyl)(propan-2-yl)amine |
1019498-87-3 | 95%+ | 0.5g |
$682.0 | 2023-09-05 | |
| Life Chemicals | F8883-2310-1g |
(oxolan-3-ylmethyl)(propan-2-yl)amine |
1019498-87-3 | 95%+ | 1g |
$718.0 | 2023-09-05 | |
| Life Chemicals | F8883-2310-2.5g |
(oxolan-3-ylmethyl)(propan-2-yl)amine |
1019498-87-3 | 95%+ | 2.5g |
$1436.0 | 2023-09-05 | |
| Life Chemicals | F8883-2310-5g |
(oxolan-3-ylmethyl)(propan-2-yl)amine |
1019498-87-3 | 95%+ | 5g |
$2154.0 | 2023-09-05 | |
| Life Chemicals | F8883-2310-10g |
(oxolan-3-ylmethyl)(propan-2-yl)amine |
1019498-87-3 | 95%+ | 10g |
$3016.0 | 2023-09-05 |
(oxolan-3-ylmethyl)(propan-2-yl)amine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (oxolan-3-ylmethyl)(propan-2-yl)amine
Professional Introduction to (oxolan-3-ylmethyl)(propan-2-yl)amine (CAS No. 1019498-87-3)
(oxolan-3-ylmethyl)(propan-2-yl)amine, identified by its Chemical Abstracts Service (CAS) number 1019498-87-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative has garnered attention due to its unique structural properties and potential applications in drug development and molecular research. The compound's structure, featuring a propan-2-yl group and an oxolan-3-ylmethyl moiety, positions it as a versatile intermediate in the synthesis of more complex molecules.
The oxolan ring, a five-membered heterocyclic ether, contributes to the compound's reactivity and stability, making it a valuable building block in organic synthesis. The presence of the propan-2-yl group introduces a secondary amine functionality, which can participate in various chemical reactions such as nucleophilic substitution, condensation, and coupling reactions. These attributes make (oxolan-3-ylmethyl)(propan-2-yl)amine particularly useful in the development of novel pharmaceutical agents and agrochemicals.
In recent years, there has been growing interest in the use of heterocyclic compounds like oxolan derivatives in medicinal chemistry. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural flexibility of (oxolan-3-ylmethyl)(propan-2-yl)amine allows for the design of molecules with tailored pharmacokinetic profiles and improved therapeutic efficacy.
One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. Researchers have been exploring the development of small-molecule inhibitors that can selectively target specific kinases. The amine group in (oxolan-3-ylmethyl)(propan-2-yl)amine provides a scaffold for designing inhibitors that can interact with the active sites of kinases, thereby modulating their activity.
Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in drug discovery. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds. (oxolan-3-ylmethyl)(propan-2-yl)amine has been identified as a promising candidate through these computational approaches due to its favorable physicochemical properties and predicted binding affinity to target proteins.
The synthesis of (oxolan-3-ylmethyl)(propan-2-yl)amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic addition reactions followed by reduction steps to introduce the amine functionality. The use of palladium-catalyzed cross-coupling reactions has also been explored to construct the oxolan ring efficiently.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique structural features of (oxolan-3-ylmethyl)(propan-2-yl)amine make it suitable for designing functional materials such as liquid crystals and polymers with enhanced thermal stability and mechanical strength. These materials could find applications in electronics, coatings, and other advanced industrial sectors.
The safety profile of (oxolan-3-ymlmethyl)(propan--2-y1)amine is another critical consideration in its application. Preliminary toxicological studies have indicated that the compound is well-tolerated at moderate concentrations, suggesting its potential for safe use in both laboratory settings and commercial products. However, further studies are needed to fully characterize its long-term effects and environmental impact.
The future prospects for this compound are vast, with ongoing research focusing on expanding its utility across multiple domains. Innovations in synthetic methodologies will continue to drive the development of new derivatives with enhanced properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible applications that benefit society.
In conclusion, (oxolan--3--ymlmethyl)(propn--2--y1)amine (CAS No. 1019498--87--3) represents a significant advancement in chemical research with implications for pharmaceuticals, materials science, and beyond. Its unique structure and versatile reactivity position it as a valuable tool for scientists working on cutting-edge innovations.
1019498-87-3 ((oxolan-3-ylmethyl)(propan-2-yl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)